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Compound of Interest

Compound Name: 1,3,5-Eto-17-oscl

Cat. No.: B117252 Get Quote

Disclaimer: The compound "1,3,5-Eto-17-oscl" as specified in the topic is not found in the

scientific literature. Therefore, these application notes and protocols are based on a

representative novel steroidal derivative, diosgenin-imidazolium salt a30, which has

demonstrated significant anticancer activity.

Introduction
Diosgenin-imidazolium salt a30 is a novel synthetic steroidal derivative that has shown potent

cytotoxic activities against a range of human tumor cell lines.[1][2] This compound belongs to a

class of modified steroids designed to enhance anticancer efficacy. Its mechanism of action

involves the induction of cell cycle arrest and apoptosis, making it a compound of interest for

further investigation in cancer research and drug development.[1][2] These notes provide an

overview of its application and detailed protocols for its experimental use.

Mechanism of Action
Compound a30 exerts its anticancer effects primarily by inhibiting cell proliferation through the

induction of G0/G1 phase cell cycle arrest and promoting programmed cell death (apoptosis) in

cancer cells.[1][2] The imidazolium salt moiety attached to the diosgenin backbone is crucial for

its cytotoxic activity.
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Caption: Mechanism of action of diosgenin-imidazolium salt a30 in cancer cells.

Quantitative Data Summary
The cytotoxic activity of diosgenin-imidazolium salt a30 has been evaluated against several

human cancer cell lines. The half-maximal inhibitory concentration (IC50) values are

summarized below.
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Cell Line Cancer Type IC50 (µM)

SMMC-7721 Hepatocellular Carcinoma 0.44 - 0.79

A549 Non-small Cell Lung Cancer 0.44 - 0.79

MCF-7 Breast Adenocarcinoma 0.44 - 0.79

SW480 Colon Adenocarcinoma 0.44 - 0.79

CNE-2 Nasopharyngeal Carcinoma 0.44 - 0.79

(Data synthesized from

multiple studies indicating a

potent range of activity)[1][2]

Experimental Protocols
Here are detailed protocols for key experiments to assess the anticancer effects of diosgenin-

imidazolium salt a30.

1. Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of compound a30 on cancer cells.
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1. Seed cells in a 96-well plate
(5,000-10,000 cells/well)

2. Incubate for 24 hours

3. Add serial dilutions of
Compound a30

4. Incubate for 48 hours

5. Add MTT solution (5 mg/mL)
to each well

6. Incubate for 4 hours

7. Add DMSO to dissolve
formazan crystals

8. Measure absorbance at 570 nm

9. Calculate IC50 value
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Flow Cytometry Analysis
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Annexin V (+) / PI (-)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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